Cas no 1036602-99-9 (3-Amino-N-benzyl-4-chlorobenzenesulfonamide)

3-Amino-N-benzyl-4-chlorobenzenesulfonamide is a sulfonamide derivative characterized by its amino and chloro functional groups, which enhance its reactivity and potential for further chemical modifications. The benzyl substitution at the sulfonamide nitrogen improves solubility in organic solvents, facilitating its use in synthetic applications. This compound is particularly valuable in medicinal chemistry and pharmaceutical research, where it serves as a versatile intermediate for the development of bioactive molecules. Its structural features, including the electron-withdrawing chloro group and electron-donating amino group, contribute to its utility in designing compounds with targeted properties. High purity and stability under standard conditions make it a reliable choice for laboratory use.

3-Amino-N-benzyl-4-chlorobenzenesulfonamide structure

1036602-99-9 structure

Product name:3-Amino-N-benzyl-4-chlorobenzenesulfonamide

CAS No:1036602-99-9

MF:C₁₃H₁₃ClN₂O₂S

MW:296.772520780563

CID:4677690

PubChem ID:28538826

3-Amino-N-benzyl-4-chlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-AMINO-N-BENZYL-4-CHLOROBENZENESULFONAMIDE
- 3-Amino-N-benzyl-4-chlorobenzenesulfonamide
- Inchi： 1S/C13H13ClN2O2S/c14-12-7-6-11(8-13(12)15)19(17,18)16-9-10-4-2-1-3-5-10/h1-8,16H,9,15H2
- InChI Key： ZILKWXHGSYVAQF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1N)S(NCC1C=CC=CC=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 377
Topological Polar Surface Area: 80.6

3-Amino-N-benzyl-4-chlorobenzenesulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1131627-5.0g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9		5g	$2110.0	2023-06-09
Enamine	EN300-1131627-0.5g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1131627-0.1g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9	95%	0.1g	$490.0	2023-10-26
TRC	A046065-250mg	3-Amino-N-benzyl-4-chlorobenzenesulfonamide	1036602-99-9		250mg	$ 375.00	2022-06-08
Enamine	EN300-1131627-2.5g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1131627-10.0g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9		10g	$3131.0	2023-06-09
Enamine	EN300-1131627-0.05g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1131627-1g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9	95%	1g	$557.0	2023-10-26
TRC	A046065-125mg	3-Amino-N-benzyl-4-chlorobenzenesulfonamide	1036602-99-9		125mg	$ 230.00	2022-06-08
Enamine	EN300-1131627-10g	3-amino-N-benzyl-4-chlorobenzene-1-sulfonamide	1036602-99-9	95%	10g	$2393.0	2023-10-26